Methyl 7-bromo-1-oxoisochroman-3-carboxylate

• IUPAC Name: methyl 7-bromo-1-oxo-3,4-dihydroisochromene-3-carboxylate
• InChI: InChI=1S/C11H9BrO4/c1-15-11(14)9-4-6-2-3-7(12)5-8(6)10(13)16-9/h2-3,5,9H,4H2,1H3
• InChI Key: XHSWTUUYUQHRBI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC2=C(C=C(C=C2)Br)C(=O)O1
• Molecular Formula: C11H9BrO4
• Molecular Weight: 285.09 g/mol

Description

Methyl 7-bromo-1-oxoisochroman-3-carboxylate is a chemical compound that belongs to the class of isochromenes. It is a synthetic compound that is widely used in scientific research for various applications.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • Methyl 7-bromo-1-oxoisochroman-3-carboxylate has been studied for its synthesis and chemical properties. Barker and Ellis (1970) described a simplified synthesis of related compounds from 2,4-dihydroxyacetophenone, highlighting the potential for creating various derivatives through bromination and nitration processes (Barker & Ellis, 1970).

• Antinociceptive Activity :

  • Kirillov et al. (2015) synthesized derivatives of this compound with reported antinociceptive activity, indicating its potential use in pain management (Kirillov et al., 2015).

• Metal Ion Binding Activity :

  • Wang et al. (2011) explored the synthesis of methyl 12-bromo-13-nitro-7-oxo dehydrodeisopropylabietate, a derivative of this compound, and its metal ion binding abilities, suggesting applications in pharmacology as antioxidants through metal ion chelation mechanisms (Wang et al., 2011).

• Synthesis of Other Compounds :

  • The compound has been used in the synthesis of other chemical entities. For example, Ikemoto et al. (2005) developed a method for synthesizing a CCR5 antagonist using a derivative of this compound (Ikemoto et al., 2005).

• Crystal Structure Analysis :

  • The crystal structure of related compounds has been determined, as in the study by Kirillov et al. (2015), which offers insights into the molecular configuration and potential applications in various fields of chemistry (Kirillov et al., 2015).